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Compound of Interest

Compound Name: GSK2795039

Cat. No.: B607802 Get Quote

Essential Safety and Handling Guide for
GSK2795039
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

GSK2795039, a potent and selective NADPH oxidase 2 (NOX2) inhibitor. Adherence to these

procedures is essential to ensure a safe laboratory environment and the integrity of your

research.

Immediate Safety Information
GSK2795039 is a small molecule inhibitor used in laboratory research to study the role of

NOX2 in various pathological and physiological processes.[1][2] While a specific Safety Data

Sheet (SDS) should always be consulted, the following provides a summary of essential safety

precautions based on its nature as a research chemical.

Personal Protective Equipment (PPE)
Standard laboratory PPE is required at all times when handling GSK2795039 in solid or

solution form.[3][4][5][6]
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PPE Category Item Rationale

Body Protection Laboratory Coat

Protects skin and clothing from

potential splashes and spills.

[6]

Hand Protection Nitrile Gloves
Provides a barrier against skin

contact.[4]

Eye Protection
Safety Glasses with Side

Shields or Goggles

Protects eyes from splashes

and airborne particles.[4]

Foot Protection Closed-toe Shoes
Prevents injury from spills or

dropped items.[3]

First Aid Measures
Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with copious amounts of

water for at least 15 minutes, lifting the upper

and lower eyelids occasionally. Seek medical

attention.

Skin Contact

Immediately wash the affected area with soap

and water. Remove contaminated clothing. Seek

medical attention if irritation develops.

Inhalation

Move the individual to fresh air. If breathing is

difficult, administer oxygen. Seek medical

attention.

Ingestion

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water. Seek

immediate medical attention.

Operational Plan: Step-by-Step Handling
Procedures
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This section outlines the standard operating procedures for the preparation and use of

GSK2795039 in a laboratory setting.

Reconstitution of Lyophilized Powder
GSK2795039 is typically supplied as a lyophilized powder and requires reconstitution before

use.

Materials:

GSK2795039 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Preparation: Ensure all work is performed in a clean, designated area, such as a laboratory

bench or a chemical fume hood if available.

Equilibration: Allow the vial of GSK2795039 to equilibrate to room temperature before

opening to prevent condensation.

Solvent Addition: Carefully add the calculated volume of DMSO to the vial to achieve the

desired stock concentration. GSK2795039 is soluble in DMSO.[7][8]

Dissolution: Gently vortex or sonicate the vial to ensure complete dissolution of the powder.

Aliquoting: Aliquot the stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to avoid repeated freeze-thaw cycles.

Labeling: Clearly label each aliquot with the compound name, concentration, date, and

storage conditions.

Storage: Store the stock solution aliquots at -20°C or -80°C for long-term stability.[7][8]
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Preparation of Working Solutions
Materials:

GSK2795039 stock solution

Appropriate cell culture medium or buffer

Sterile tubes and pipette tips

Procedure:

Thawing: Thaw a single aliquot of the GSK2795039 stock solution at room temperature.

Dilution: Perform serial dilutions of the stock solution with the appropriate experimental buffer

or medium to achieve the desired final concentration.

Mixing: Gently mix the working solution by pipetting or inverting the tube. Avoid vigorous

vortexing, which may cause degradation of the compound.

Use: Use the freshly prepared working solution immediately for your experiments.

Disposal Plan
Proper disposal of chemical waste is crucial for laboratory safety and environmental protection.

Waste Segregation
All waste materials contaminated with GSK2795039 should be considered chemical waste and

segregated accordingly.
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Waste Type Disposal Container

Solid Waste
Labeled solid chemical waste container (e.g.,

contaminated pipette tips, tubes, gloves)

Liquid Waste

Labeled liquid chemical waste container (e.g.,

unused stock and working solutions,

contaminated media)

Sharps Waste
Labeled sharps container (e.g., contaminated

needles)

Disposal Procedure
Collection: Collect all GSK2795039-contaminated waste in the appropriate, clearly labeled

containers.[9]

Storage: Store waste containers in a designated, secondary containment area away from

incompatible materials.[9]

Disposal: Dispose of the chemical waste through your institution's hazardous waste

management program.[10][11] Do not pour GSK2795039 solutions down the drain.[9] Empty,

rinsed containers may be disposed of in the regular trash after defacing the label, in

accordance with institutional guidelines.[11]

Experimental Protocols and Data
GSK2795039 is a selective inhibitor of NOX2, which is a key enzyme in the production of

reactive oxygen species (ROS).[2][12] It has been utilized in various in vitro and in vivo studies

to investigate the role of NOX2-mediated oxidative stress.

In Vitro Inhibition of NOX2
GSK2795039 has been shown to inhibit NOX2 activity in various cell-based assays.[12][13]
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Assay Type Cell Line
Typical
Concentration
Range

Effect

ROS Production
Differentiated HL-60

cells
10 nM - 10 µM

Inhibition of PMA-

stimulated ROS

production.[12]

Oxygen Consumption

Human

Polymorphonuclear

Neutrophils (PMNs)

1 µM - 100 µM

Reduction of PMA-

stimulated oxygen

consumption.[12]

In Vivo Studies
GSK2795039 has demonstrated efficacy in animal models of diseases where NOX2-mediated

oxidative stress is implicated.

Animal Model Dosage
Administration
Route

Observed Effect

Mouse Model of Acute

Pancreatitis
100 mg/kg Intraperitoneal (IP)

Reduction in serum

amylase levels.[14]

Mouse Model of Paw

Inflammation
Not Specified Systemic

Abolished production

of ROS by activated

NOX2.[2][12]

Visualizations
Signaling Pathway of NOX2 Inhibition
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Caption: Mechanism of NOX2 inhibition by GSK2795039.

Experimental Workflow for In Vitro Assay
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Caption: General workflow for an in vitro NOX2 inhibition assay.

Logical Relationship of Safety Procedures
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Caption: Logical flow of safety procedures for handling GSK2795039.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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